2-Ethynyl-5-methylthiophene
Overview
Description
2-Ethynyl-5-methylthiophene is a chemical compound with the CAS Number: 81294-10-2 . It has a molecular weight of 122.19 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of 2-Ethynyl-5-methylthiophene consists of a five-membered ring with one sulfur atom, two carbon atoms connected by a triple bond (ethynyl group), and a methyl group .
Physical And Chemical Properties Analysis
2-Ethynyl-5-methylthiophene is a liquid at room temperature . The molecular weight is 122.19 .
Scientific Research Applications
Organic Semiconductors
2-Ethynyl-5-methylthiophene: is a valuable compound in the development of organic semiconductors . These materials are crucial for creating flexible electronic devices. The thiophene ring’s ability to stabilize charge carriers makes it an excellent choice for high-performance semiconductors used in organic field-effect transistors (OFETs).
OLED Fabrication
The compound’s properties also lend themselves to the fabrication of organic light-emitting diodes (OLEDs) . OLED technology is widely used in display and lighting applications due to its efficiency and the quality of light it produces. The incorporation of thiophene derivatives can improve the electronic properties of OLEDs.
Corrosion Inhibitors
In industrial chemistry, 2-Ethynyl-5-methylthiophene derivatives serve as corrosion inhibitors . These compounds can form a protective layer on metals, preventing or slowing down corrosion processes, which is essential for extending the life of metal structures and components.
Pharmacological Properties
Thiophene derivatives exhibit a range of pharmacological properties. They have been studied for their potential anticancer , anti-inflammatory , antimicrobial , antihypertensive , and anti-atherosclerotic effects . This makes them valuable for medicinal chemistry in drug design and discovery.
Anesthetic Applications
Specific thiophene derivatives, such as articaine, are used as voltage-gated sodium channel blockers and dental anesthetics in Europe . The structure of 2-Ethynyl-5-methylthiophene could be modified to enhance its anesthetic properties for medical use.
Urease Inhibition
Research has shown that certain thiophene derivatives can act as potent urease inhibitors . This activity is significant because urease plays a role in various infections and conditions. Inhibitors can be used to treat or prevent diseases related to urease activity.
Safety and Hazards
properties
IUPAC Name |
2-ethynyl-5-methylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6S/c1-3-7-5-4-6(2)8-7/h1,4-5H,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCWYRXEXHPFGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C#C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50451563 |
Source
|
| Record name | 2-Ethynyl-5-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50451563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
122.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
81294-10-2 |
Source
|
| Record name | 2-Ethynyl-5-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50451563 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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